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Introduction
D-Apiose, a naturally occurring branched-chain monosaccharide, is a key component of

complex polysaccharides in the primary cell walls of plants.[1] Its unique structure, featuring a

tertiary alcohol, contributes to its distinct physical and chemical properties. This guide provides

an in-depth overview of the known physical characteristics of D-Apiose, details on general

experimental methodologies for their determination, and a visualization of its critical role in the

borate cross-linking of rhamnogalacturonan II (RG-II).

Core Physical Properties of D-Apiose
D-Apiose is a pentose sugar with the molecular formula C₅H₁₀O₅ and a molecular weight of

150.13 g/mol .[2][3][4][5][6][7] It typically presents as a colorless substance or a syrup and is

soluble in water.[5][6]

Summary of Quantitative Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b11724195?utm_src=pdf-interest
https://www.benchchem.com/product/b11724195?utm_src=pdf-body
https://en.wikipedia.org/wiki/Apiose
https://www.benchchem.com/product/b11724195?utm_src=pdf-body
https://www.benchchem.com/product/b11724195?utm_src=pdf-body
https://www.benchchem.com/product/b11724195?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1812401.html
https://www.chembk.com/en/chem/D-Apiose%20%20solution
https://pedigogy.com/courses/learn-general-biochemistry-with-rahul/lessons/physical-and-chemical-properties-of-monosaccharide/
https://cymitquimica.com/products/TR-A726650/d-apiose-09-m-in-water/
https://www.drugfuture.com/chemdata/apiose.html
https://pubchem.ncbi.nlm.nih.gov/compound/D-Apiose
https://cymitquimica.com/products/TR-A726650/d-apiose-09-m-in-water/
https://www.drugfuture.com/chemdata/apiose.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11724195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Notes

Molecular Formula C₅H₁₀O₅ [2][3][5][6]

Molecular Weight 150.13 g/mol [2][3][4][5][6][7]

Physical Form
Colorless, Crystalline Solid or

Syrup
[5][6]

Solubility Readily soluble in water [2][6]

Predicted Boiling Point 368.8 ± 35.0 °C
This is a computationally

predicted value.[3]

Predicted Density 1.518 ± 0.06 g/cm³
This is a computationally

predicted value.[3]

Specific Rotation [α]D¹⁵ +5.6°; [α]D¹⁹ +9.1° [3][6]

Experimental Protocols for Determination of
Physical Properties
While specific, detailed experimental protocols for the determination of all physical properties of

D-Apiose are not extensively documented in publicly available literature, standard

methodologies for monosaccharides are applicable.

Melting Point Determination
The melting point of a crystalline solid sugar is determined using a melting point apparatus.

General Protocol:

A small, dry sample of the crystalline monosaccharide is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature range from which the sample starts to melt to the point at which it is

completely liquid is recorded as the melting point. Note: As D-Apiose can exist as a syrup, it
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may not exhibit a sharp melting point.

Boiling Point Determination
The boiling point of a liquid sugar or a sugar solution is determined at a specific atmospheric

pressure.

General Protocol:

The liquid sample is placed in a distillation flask.

The flask is heated, and the temperature of the vapor is measured with a thermometer.

The temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure is recorded as the boiling point. Note: Due to their thermal instability,

boiling points of sugars are often determined under reduced pressure to prevent

decomposition.

Solubility Assessment
The solubility of a monosaccharide in a solvent like water is determined by finding the

maximum amount of the sugar that can be dissolved in a given amount of the solvent at a

specific temperature.

General Protocol:

A known volume of the solvent (e.g., water) is maintained at a constant temperature.

The monosaccharide is added in small, pre-weighed increments with constant stirring.

The point at which no more sugar dissolves, and a saturated solution is formed, is noted.

The total weight of the dissolved sugar is used to calculate the solubility, often expressed in

g/100 mL or mg/L.

Optical Rotation Measurement
The optical rotation of a chiral molecule like D-Apiose is measured using a polarimeter.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b11724195?utm_src=pdf-body
https://www.brainkart.com/article/Physical-properties-of-monosaccharides_27772/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11724195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Protocol:

A solution of the monosaccharide of a known concentration is prepared in a suitable solvent

(e.g., water).

The polarimeter tube is filled with the solution.

A beam of plane-polarized light is passed through the solution.

The angle to which the plane of polarized light is rotated by the solution is measured by the

instrument.

The specific rotation is then calculated using the observed rotation, the concentration of the

solution, and the length of the polarimeter tube.

Logical Relationship: Borate Cross-linking of
Rhamnogalacturonan II
D-Apiose plays a crucial structural role in the plant cell wall as a component of the pectic

polysaccharide rhamnogalacturonan II (RG-II). Two RG-II molecules can be cross-linked

through a borate diester bond formed with the apiosyl residues of each RG-II monomer.[9][10]

[11] This cross-linking is essential for the structural integrity of the primary cell wall.[9][10]

RG-II Monomer 1

RG-II Monomer 2

Rhamnogalacturonan II D-Apiose ResidueSide Chain A

Borate Ester Bridge

Rhamnogalacturonan II D-Apiose ResidueSide Chain A

RG-II Dimer

Forms

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b11724195?utm_src=pdf-body
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2015.00223/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4404806/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4091542/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2015.00223/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4404806/
https://www.benchchem.com/product/b11724195?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11724195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Borate cross-linking of two RG-II monomers via D-Apiose residues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11724195?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11724195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

